Cas no 54863-38-6 (5-methanesulfonylpentanenitrile)

• Product Name: 5-methanesulfonylpentanenitrile
• CAS No: 54863-38-6
• MF: C₆H₁₁NO₂S
• MW: 161.22204041481
• MDL: MFCD18264095
• CID: 3480594
• PubChem ID: 61024209
• Update Time: 2025-10-31

5-methanesulfonylpentanenitrile Chemical and Physical Properties

Names and Identifiers

• PENTANENITRILE, 5-(METHYLSULFONYL)-
• 5-methanesulfonylpentanenitrile
• 5-methylsulfonylpentanenitrile
• SCHEMBL14680119
• DTXSID501301507
• 5-(Methylsulfonyl)pentanenitrile
• 54863-38-6
• EN300-1990815

• MDL： MFCD18264095
• Inchi： 1S/C6H11NO2S/c1-10(8,9)6-4-2-3-5-7/h2-4,6H2,1H3
• InChI Key： AUVQOHFFHTVMSV-UHFFFAOYSA-N
• SMILES： S(C)(CCCCC#N)(=O)=O

Computed Properties

• Exact Mass: 161.05104977Da
• Monoisotopic Mass: 161.05104977Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 66.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on 5-methanesulfonylpentanenitrile

Comprehensive Overview of 5-Methanesulfonylpentanenitrile (CAS No. 54863-38-6): Properties, Applications, and Industry Insights

5-Methanesulfonylpentanenitrile (CAS No. 54863-38-6) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and material science. This nitrile derivative, featuring a methanesulfonyl functional group, has garnered significant attention due to its unique reactivity and potential as a synthetic intermediate. Researchers and industry professionals frequently search for terms like "5-Methanesulfonylpentanenitrile synthesis", "CAS 54863-38-6 applications", and "nitrile derivatives in drug discovery", reflecting its growing relevance in modern chemistry.

The compound's molecular structure combines a pentanenitrile backbone with a methanesulfonyl substituent, offering distinct electronic and steric properties. This configuration enables its use in cross-coupling reactions, nucleophilic substitutions, and as a precursor for heterocyclic compounds. Recent trends in green chemistry have spurred interest in optimizing its synthesis routes, with queries like "sustainable production of 5-Methanesulfonylpentanenitrile" gaining traction in scientific databases.

In pharmaceutical research, 5-Methanesulfonylpentanenitrile serves as a key building block for bioactive molecules. Its ability to introduce both sulfonyl and cyano functionalities makes it valuable for designing enzyme inhibitors and receptor modulators. The compound's role in developing anticancer agents and CNS-targeted drugs has been particularly highlighted in recent literature, aligning with the surge in searches for "nitrile-containing pharmaceuticals" and "sulfone derivatives in medicine".

Material scientists have explored 54863-38-6 for creating advanced polymeric materials with enhanced thermal stability and solubility characteristics. The methanesulfonyl group contributes to improved polarity tuning, making derivatives useful in electronic materials and coatings technology. Industry forums frequently discuss its potential in high-performance polymers, coinciding with rising searches for "functionalized nitriles in material science".

Analytical characterization of 5-Methanesulfonylpentanenitrile typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The compound's stability profile under various conditions remains a subject of ongoing research, with particular focus on its storage recommendations and handling protocols. Safety data sheets emphasize standard laboratory precautions, while recent studies investigate its biodegradation pathways in response to environmental concerns.

The global market for 54863-38-6 reflects increasing demand from contract research organizations and specialty chemical manufacturers. Supply chain analyses indicate growing procurement inquiries for "high-purity 5-Methanesulfonylpentanenitrile" and "bulk quantities CAS 54863-38-6", particularly from emerging pharmaceutical hubs in Asia. Regulatory compliance remains a key consideration, with manufacturers focusing on GMP-compliant production to meet stringent quality standards.

Future research directions for 5-Methanesulfonylpentanenitrile include exploring its catalytic applications and developing more efficient one-pot synthesis methods. The compound's potential in click chemistry and bioconjugation techniques has recently emerged as a promising area, corresponding with increased academic interest in "multifunctional synthetic intermediates". As sustainable chemistry gains prominence, investigations into biocatalytic routes for its production are expected to intensify.

For researchers working with 5-Methanesulfonylpentanenitrile, proper analytical method development is crucial for quality control. Recent publications have detailed HPLC-UV methods for impurity profiling, addressing common queries about "CAS 54863-38-6 analysis techniques". The compound's spectral data (including 1H/13C NMR shifts and IR absorption bands) are well-documented in chemical databases, facilitating its identification in complex matrices.

In conclusion, 5-Methanesulfonylpentanenitrile (CAS No. 54863-38-6) represents a valuable chemical entity with broad interdisciplinary applications. Its unique structural features continue to inspire innovation across multiple sectors, from medicinal chemistry to advanced materials engineering. As synthetic methodologies evolve and application scope expands, this compound is poised to maintain its significance in contemporary chemical research and industrial processes.